Cas no 33933-77-6 (4-Octanol, 7-methyl-)

• Product Name: 4-Octanol, 7-methyl-
• CAS No: 33933-77-6
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 306813
• PubChem ID: 118118
• Update Time: 2025-04-19

4-Octanol, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanol, 7-methyl-
• 7-methyloctan-4-ol
• 7-Methyl-4-octanol
• AKOS009158077
• KJMBBHZOLRRVMV-UHFFFAOYSA-N
• EINECS 251-748-1
• DTXSID40955520
• NS00054805
• SCHEMBL108353
• 33933-77-6

• Inchi： 1S/C9H20O/c1-4-5-9(10)7-6-8(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： KJMBBHZOLRRVMV-UHFFFAOYSA-N
• SMILES： OC(CCC)CCC(C)C

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8100
• Melting Point: 6.15°C (estimate)
• Boiling Point: 192.9°C (estimate)
• Refractive Index: 1.4240
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols